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Compound of Interest

Compound Name: 3-Cyclopentylpropionic acid

Cat. No.: B041826

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 3-
Cyclopentylpropionic acid, a flammable and irritant liquid. Adherence to these protocols is
critical for minimizing risks and meeting regulatory requirements.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Cyclopentylpropionic acid is presented below.

Property Value

CAS Number 140-77-2

Molecular Formula C8H1402

Molecular Weight 142.20 g/mol [1]

Appearance Colorless, clear liquid[2]

Boiling Point 130 - 132 °C at 16 hPa

Flash Point 47 °C (116.6 °F) - closed cup[2][3]
Density 0.996 g/mL at 25 °C[2][3]

Hazard Identification
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3-Cyclopentylpropionic acid is classified as a hazardous chemical with the following primary
concerns:

o Flammable Liquid and Vapor: It is a flammable liquid that should be kept away from heat,
sparks, open flames, and hot surfaces.[1][2][4][5]

o Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[1][2][4][5]

e Respiratory Irritant: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Before handling 3-Cyclopentylpropionic acid for disposal, all personnel must be equipped
with the appropriate Personal Protective Equipment (PPE) to prevent exposure. This includes:

Eye Protection: Eyeshields or chemical safety goggles. A face shield is recommended in
addition to goggles.[3]

e Hand Protection: Wear appropriate protective gloves.
o Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[4]

Disposal Protocol

The disposal of 3-Cyclopentylpropionic acid is regulated and must be handled as hazardous
waste. Improper disposal can lead to safety hazards and environmental contamination.

Step-by-Step Disposal Procedure

» Waste Characterization: Chemical waste generators are responsible for determining if a
discarded chemical is classified as a hazardous waste.[4] Given its flammability and irritant
properties, 3-Cyclopentylpropionic acid is considered hazardous waste.

e Waste Collection:
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o Designate a specific, sealed, and properly labeled waste container for 3-
Cyclopentylpropionic acid.

o The container must be made of a material compatible with the chemical.

o Ensure the container is kept tightly closed when not in use.[2]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name ("3-
Cyclopentylpropionic acid"), and a description of the hazards (e.g., "Flammable Liquid,"
“Irritant™).

o Storage:
o Store the hazardous waste container in a designated satellite accumulation area.

o The storage area must be well-ventilated and away from sources of ignition such as heat,
sparks, or open flames.[2][6]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.[6]

o Provide them with the accurate chemical name and quantity of the waste.

o Follow all instructions provided by the EHS or the disposal company regarding packaging
and transportation preparation.

e Spill Management:
o Small Spills (less than 100 mL):
= Remove all sources of ignition.[4]
» Use spark-proof tools and explosion-proof equipment.[4]

» Soak up the spill with an inert absorbent material, such as sand.
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» Collect the absorbent material in a suitable, closed container for disposal as hazardous
waste.[4]

» Clean the spill area with soap and water.
o Large Spills (greater than 100 mL):
» Evacuate the area immediately.[6]

= Alert your supervisor and contact your institution's emergency response team or EHS.

[6]
» Prevent entry into the affected area.[6]

Note: Under no circumstances should 3-Cyclopentylpropionic acid be disposed of down the

drain or in regular trash.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Cyclopentylpropionic acid.
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Caption: Decision workflow for 3-Cyclopentylpropionic acid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041826#3-cyclopentylpropionic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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